Cas no 1805365-53-0 (3-Bromo-4-(difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine)

• Product Name: 3-Bromo-4-(difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine
• CAS No: 1805365-53-0
• MF: C₇H₂BrF₅IN
• MW: 401.897970676422
• CID: 4862248
• Update Time: 2025-05-24

3-Bromo-4-(difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2BrF5IN/c8-4-3(6(9)10)2(14)1-15-5(4)7(11,12)13/h1,6H
• InChI Key： FOPPJYDDYMHPOT-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)(F)F)C(=C1C(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-4-(difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine

Comprehensive Overview of 3-Bromo-4-(difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine (CAS No. 1805365-53-0)

The compound 3-Bromo-4-(difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine (CAS No. 1805365-53-0) is a highly specialized halogenated pyridine derivative that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. Its unique structural features, including multiple halogen substituents (bromo, iodo, and trifluoromethyl groups), make it a versatile intermediate for synthesizing complex molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery, particularly in the development of kinase inhibitors and antiviral agents.

One of the most compelling aspects of 3-Bromo-4-(difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine is its role in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in modern organic synthesis, enabling the construction of carbon-carbon and carbon-heteroatom bonds. The presence of both bromo and iodo substituents on the pyridine ring offers selective reactivity, allowing chemists to functionalize the molecule at specific positions. This selectivity is highly valued in the design of targeted therapeutics and advanced materials.

In recent years, the demand for fluorinated compounds like 3-Bromo-4-(difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine has surged, driven by their enhanced metabolic stability and bioavailability in drug candidates. Fluorine incorporation is a hot topic in medicinal chemistry, as evidenced by the growing number of FDA-approved drugs containing trifluoromethyl groups. This compound's difluoromethyl moiety further adds to its appeal, as it can mimic hydrogen-bonding interactions while improving lipophilicity—a critical factor in optimizing drug-like properties.

From an agrochemical perspective, 3-Bromo-4-(difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine serves as a key building block for herbicides and fungicides. The halogenated pyridine core is a common motif in crop protection agents, offering resistance to degradation and improved pest control efficacy. As sustainable agriculture gains traction, researchers are exploring greener synthesis routes for such intermediates, aligning with the principles of green chemistry and reducing environmental impact.

The compound's CAS No. 1805365-53-0 is frequently queried in scientific databases and procurement platforms, reflecting its industrial relevance. Analytical data, including NMR spectra and HPLC purity profiles, are often sought after to ensure quality control in large-scale production. Additionally, the rise of AI-driven drug discovery has increased interest in this molecule, as computational models predict its utility in novel bioactive scaffolds. Platforms like Reaxys and SciFinder feature extensive literature on its synthetic routes and applications.

In material science, 3-Bromo-4-(difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine contributes to the development of organic electronic materials. Its electron-withdrawing groups enhance charge transport properties, making it a candidate for organic semiconductors and light-emitting diodes (OLEDs). With the global push toward renewable energy and smart devices, such innovations are at the forefront of technological advancement.

Safety and handling protocols for this compound emphasize standard laboratory practices, given its halogen-rich structure. While not classified as hazardous under typical conditions, proper storage in anhydrous environments is recommended to prevent decomposition. Suppliers often provide technical datasheets and COA (Certificate of Analysis) to support research and commercial use.

In summary, 3-Bromo-4-(difluoromethyl)-5-iodo-2-(trifluoromethyl)pyridine (CAS No. 1805365-53-0) exemplifies the intersection of chemistry and innovation. Its multifaceted applications—from life sciences to advanced materials—underscore its value in addressing contemporary challenges. As interdisciplinary research evolves, this compound will likely remain a focal point for scientists exploring structure-activity relationships and sustainable synthesis methodologies.